N-benzyl-2-(2-oxopiperidin-1-yl)isonicotinamide

• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: N-benzyl-2-(2-oxopiperidin-1-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H19N3O2/c22-17-8-4-5-11-21(17)16-12-15(9-10-19-16)18(23)20-13-14-6-2-1-3-7-14/h1-3,6-7,9-10,12H,4-5,8,11,13H2,(H,20,23)
• InChI Key: ZSFDEUPDLHTCRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)C2=NC=CC(=C2)C(=O)NCC3=CC=CC=C3

Description

N-benzyl-2-(2-oxopiperidin-1-yl)isonicotinamide is a useful research compound. Its molecular formula is C18H19N3O2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-benzyl-2-chloroisonicotinamide (0.30 g, 1.22 mmol), piperidin-2-one (0.12 g, 1.22 mmol), 1,1′-bis(diphenylphosphino)ferrocene (0.03 g, 0.05 mmol), palladium acetate (0.01 g, 0.05 mmol) and sodium tert-butoxide (0.12 g, 1.22 mmol) in toluene (10 mL) was heated at 130° C. for 36 hours under nitrogen atmosphere and concentrated in vacuo to dryness. The residue was dissolved in dichloromethane (50 mL) and washed with water (30 mL). The separated organic solution was dried over anhydrous sodium sulphate, filtered and concentrated in vacuo. The residue was purified by column chromatography and eluted with 65-75% ethyl acetate in petroleum ether to give N-benzyl-2-(2-oxopiperidin-1-yl)isonicotinamide as a colorless solid (0.08 g, 21%): MS (ES+) m/z 310.1 (M+1).